2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one

• Molecular Formula: C21H18O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 2-methyl-3-phenyl-5-propylfuro[3,2-g]chromen-7-one
• InChI: InChI=1S/C21H18O3/c1-3-7-15-10-20(22)24-18-12-19-17(11-16(15)18)21(13(2)23-19)14-8-5-4-6-9-14/h4-6,8-12H,3,7H2,1-2H3
• InChI Key: GPUSEPCBQVISEM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=CC3=C(C=C12)C(=C(O3)C)C4=CC=CC=C4

Description

2-Methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one is a synthetic furocoumarin derivative, structurally derived from the psoralen core (7H-furo[3,2-g]chromen-7-one) . Furocoumarins are heterocyclic compounds consisting of a fused furan and chromenone system, known for their photobiological activities, including interactions with DNA and enzymes like CYP450 isoforms .

Preparation Methods

Pechmann Condensation as a Foundation

The Pechmann condensation remains a cornerstone for constructing the coumarin core of furochromenes. In this reaction, resorcinol derivatives react with β-ketoesters under acidic conditions to form coumarin intermediates. For example, 7-hydroxy-4-methylcoumarin derivatives are synthesized by condensing 2-methylresorcinol with ethyl acetoacetate in concentrated sulfuric acid at 0–5°C . This step typically achieves yields of 60–70%, with purity enhanced via recrystallization from ethanol .

Key Reaction Parameters:

Reactant	Catalyst	Temperature	Yield
2-Methylresorcinol	H₂SO₄	0–5°C	65%
Ethyl acetoacetate	–	Reflux	70%

The methyl and propyl substituents are introduced during subsequent functionalization steps, as the Pechmann product lacks these groups .

Multi-Step Synthesis via Williamson Etherification and Cyclization

Williamson etherification is employed to install alkoxy side chains, such as the propyl group at position 5. A representative protocol involves reacting 7-hydroxy-4,8-dimethylcoumarin with 1-bromopropane in acetone under reflux, using K₂CO₃ as a base and NaI as a catalyst . This step proceeds with 75–85% efficiency, followed by cyclization in a basic medium to form the fused furan ring .

Cyclization Conditions:

• Base: 4% NaOH in ethanol

• Temperature: Reflux (80°C)

• Time: 3–4 hours

• Yield: 67–72%

For instance, cyclization of 4-(3-bromopropoxy)-7H-furo[3,2-g]chromen-7-one under these conditions yields the fused furochromene structure .

Parameter	Value
Catalyst	Pd(PPh₃)₄ (5 mol%)
Solvent	Toluene:EtOH:H₂O (4:1:1)
Temperature	80°C
Reaction Time	12–16 hours

Lewis Acid-Catalyzed Annulation Methods

Recent advances utilize Yb(OTf)₃ to catalyze formal [3+2] annulations between 4-hydroxycoumarins and β-nitroalkenes . This one-pot method constructs the furochromene skeleton via Michael addition, nucleophilic attack, and elimination, achieving 45–58% yields . While less efficient than multi-step approaches, it reduces purification steps and avoids harsh acids.

Representative Annulation Protocol:

• Substrate: 4-Hydroxycoumarin + β-Nitrostyrene

• Catalyst: Yb(OTf)₃ (10 mol%)

• Solvent: 1,2-Dichloroethane

• Temperature: Reflux (83°C)

• Time: 24 hours

Comparative Analysis of Synthetic Routes

Method	Steps	Yield (%)	Advantages	Limitations
Pechmann + Williamson	4	35–40	High functional group tolerance	Lengthy purification
Suzuki Coupling	3	50–60	Precise aryl introduction	Requires Pd catalysts
Yb(OTf)₃ Annulation	1	45–58	One-pot synthesis	Moderate yields

The multi-step Pechmann-Williamson route remains the most reliable for gram-scale production, whereas catalytic methods suit targeted aryl functionalization .

Challenges and Optimization Strategies

Key Challenges:

• Regioselectivity in Cyclization: Competing pathways may yield dihydrofuran byproducts. Using bulky bases (e.g., KOtBu) improves selectivity for the desired furochromene .

• Pd Catalyst Cost: Substituting Pd with Cu in Ullmann-type couplings reduces expenses but lowers yields .

• Solvent Compatibility: Polar aprotic solvents (DMF, DMSO) enhance reaction rates but complicate post-reaction workups .

Optimization Case Study:
Replacing NaI with tetrabutylammonium iodide (TBAI) in Williamson etherification boosts yields from 70% to 85% by improving phase-transfer efficiency .

Chemical Reactions Analysis

2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of reduced furochromene derivatives.

Substitution: Electrophilic substitution reactions can occur at the aromatic ring, with reagents such as bromine or nitric acid, leading to the formation of halogenated or nitrated derivatives.

Scientific Research Applications

Medicinal Chemistry

The compound has shown promise as a potential therapeutic agent due to its biological activity. Research indicates that it may possess:

• Anti-inflammatory Properties : Studies have demonstrated that derivatives of furochromenes can inhibit pro-inflammatory cytokines, which are critical in various inflammatory diseases.
• Anticancer Activity : In vitro studies have reported significant cytotoxic effects against several cancer cell lines, suggesting its potential role in cancer therapy through mechanisms such as apoptosis induction and cell cycle arrest.

The biological activities of 2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one include:

• Enzyme Inhibition : The compound can interact with specific enzymes, modulating their activity and leading to various biological effects.
• Receptor Binding : It shows potential in binding to receptors involved in key signaling pathways, making it a candidate for drug development.

Materials Science

In the field of materials science, this compound is being explored for:

• Organic Electronics : Its unique electronic properties make it suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Case Studies and Research Findings

Study	Findings	Methodology
Anticancer Activity	Significant cytotoxicity against glioma cells with minimal effect on normal astrocytes	In vitro assays using various cancer cell lines
Anti-inflammatory Research	Inhibition of pro-inflammatory cytokines in animal models	Animal studies measuring cytokine levels post-treatment
Antiparasitic Evaluation	Effective against Leishmania and Trypanosoma species	In vitro assays assessing parasite viability

Mechanism of Action

The mechanism of action of 2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one involves its interaction with specific molecular targets and pathways. For instance, its anticancer activity may be attributed to its ability to induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival . Additionally, its antimicrobial activity may result from its ability to disrupt bacterial cell membranes or inhibit essential enzymes .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparisons

Compound Name	Substituents (Positions)	Molecular Formula	Molar Mass (g/mol)	Key Biological Activity/Notes	Reference
2-Methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one	2-CH3, 3-Ph, 5-C3H7	C21H18O3	318.37	Synthetic derivative; potential CYP3A4 modulation
6-Butyl-5-methyl-3-phenyl-7H-furo[3,2-g]chromen-7-one	6-C4H9, 5-CH3, 3-Ph	C22H20O3	332.39	Higher lipophilicity due to butyl chain
5-(4-Methoxyphenyl)-2-methyl-3-phenyl-7H-furo[3,2-g]chromen-7-one	5-(4-OCH3-Ph), 2-CH3, 3-Ph	C25H18O4	382.41	Enhanced electron density from methoxy group; possible phototoxicity
Peucedanin (2-Isopropyl-3-methoxy-7H-furo[3,2-g]chromen-7-one)	2-C3H7, 3-OCH3	C14H12O4	244.24	Natural psoralen; selective CYP3A4 inhibition
Methoxsalen (9-Methoxy-7H-furo[3,2-g]chromen-7-one)	9-OCH3	C12H8O4	216.19	Clinically used for vitiligo/psoriasis; photochemotherapy
4,9-Dihydroxy-7H-furo[3,2-g]chromen-7-one	4-OH, 9-OH	C11H6O5	218.16	Antioxidant properties; low solubility in water

Key Findings from Comparative Studies

Position 5: Propyl chains increase hydrophobicity, favoring membrane permeability, whereas methoxyphenyl groups (e.g., 5-(4-methoxyphenyl)-2-methyl-3-phenyl analog) may improve π-π stacking with aromatic enzyme residues .

Synthetic vs. Natural Derivatives

• Synthetic derivatives (e.g., target compound) often exhibit tailored pharmacokinetics, while natural psoralens like peucedanin and methoxsalen have well-established therapeutic roles but narrower selectivity .

CYP3A4 Inhibition

• Rigid side chains (e.g., propyl in the target compound) show moderate CYP3A4 inhibition compared to flexible alkenyl chains (e.g., derivatives with carbon-carbon double bonds in ), which exhibit higher potency .

Biological Activity

2-Methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one, also known by its CAS number 374761-71-4, is a compound belonging to the furochromone class. This compound has garnered attention due to its potential biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The following sections will delve into the detailed biological activity of this compound, supported by data tables and relevant research findings.

Property	Value
Molecular Formula	C21H18O3
Molar Mass	318.37 g/mol
Density	1.189 g/cm³
Boiling Point	507.9 °C (predicted)

1. Antioxidant Activity

Research indicates that 2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one exhibits significant antioxidant properties. In vitro studies have demonstrated its ability to scavenge free radicals and reduce oxidative stress markers in various cell lines.

Case Study:
A study conducted on human hepatoma cells (HepG2) showed that treatment with this compound at concentrations of 50 µM significantly reduced reactive oxygen species (ROS) levels, indicating its potential as an antioxidant agent .

2. Anti-inflammatory Effects

The compound has been observed to modulate inflammatory pathways. It inhibits the expression of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines.

Research Findings:
In a study involving lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages, treatment with 2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one resulted in a dose-dependent decrease in cytokine production, suggesting its potential use in treating inflammatory diseases .

3. Antimicrobial Activity

Preliminary investigations into the antimicrobial properties of this compound have shown promising results against a range of pathogens.

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.1 mg/mL
Escherichia coli	0.2 mg/mL
Bacillus cereus	0.15 mg/mL

In vitro assays confirmed that the compound effectively inhibited bacterial growth, with MIC values comparable to those of standard antibiotics .

The biological activities of 2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one can be attributed to several mechanisms:

• Antioxidant Mechanism : The compound enhances the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase.
• Anti-inflammatory Pathway : It inhibits the NF-kB signaling pathway, leading to decreased expression of inflammatory mediators.
• Antimicrobial Action : The compound disrupts bacterial cell membrane integrity and inhibits biofilm formation.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one, and how can reaction yields be optimized?

• The compound is typically synthesized via multi-step organic reactions involving precursors like catechol derivatives or substituted coumarins. Key steps include cyclization of furocoumarin derivatives under acidic or basic conditions and alkylation/propylation at specific positions. Optimization involves controlling reaction parameters (e.g., temperature, solvent polarity, and catalyst selection) . For analogs, HPLC and NMR are critical for monitoring intermediate purity .

Q. How is structural characterization performed for this compound, and what spectral data are essential for confirmation?

• 1H/13C NMR resolves substituent positions (e.g., methyl, phenyl, propyl groups), while FTIR confirms lactone and furan ring functionalities. Mass spectrometry (HRMS) validates the molecular ion (e.g., m/z 223 for simpler chromenones ). X-ray crystallography or computational modeling (DFT) may resolve stereochemical ambiguities in analogs .

Q. What in vitro assays are recommended for preliminary screening of biological activity?

• Standard assays include:

• Cytotoxicity : MTT assay against cancer cell lines (e.g., IC50 determination) .
• Antioxidant Activity : DPPH radical scavenging or inhibition of advanced glycation end products (AGEs) via fluorescence spectroscopy .
• Enzyme Inhibition : α-Glucosidase or α-amylase assays for antidiabetic potential, with acarbose as a positive control .

Advanced Research Questions

Q. How do structural modifications (e.g., alkyl chain length, substituent electronegativity) influence the compound’s bioactivity?

• Substituents at the 3-phenyl and 5-propyl positions enhance lipophilicity, improving membrane permeability. For example:

• Methyl groups increase metabolic stability but may reduce solubility.
• Electron-withdrawing groups (e.g., nitro, sulfonic acid) on analogs like 9-[(2-methylprop-1-en-1-yl)peroxy] derivatives enhance antidiabetic activity by modulating AGE formation .
• Computational QSAR models can predict substituent effects on binding affinity to targets like PPAR-γ .

Q. How can contradictions in reported biological activities (e.g., antidiabetic vs. cytotoxic effects) be resolved?

• Discrepancies often arise from:

• Dose-Dependent Effects : Low doses may show antidiabetic activity (e.g., 200–400 mg/kg in rats ), while higher doses induce cytotoxicity (e.g., IC50 < 10 µM in cancer cells ).
• Model Specificity : Streptozotocin-induced diabetic models emphasize glucose regulation, whereas alloxan models highlight oxidative stress pathways .
• Assay Interference : Coumarins may autofluoresce, requiring controls in fluorescence-based assays .

Q. What in silico strategies are effective for predicting pharmacokinetics and target interactions?

• Molecular Docking : Prioritize targets like cytochrome P450 (CYP3A4) for metabolism or kinases (e.g., EGFR) for anticancer activity. Tools like AutoDock Vina assess binding poses .
• ADMET Prediction : SwissADME or pkCSM estimate bioavailability, blood-brain barrier penetration, and hepatotoxicity. For example, high logP (>3) correlates with prolonged half-life but potential hepatotoxicity .

Q. What experimental designs mitigate challenges in isolating this compound from natural sources?

• Extraction : Use Soxhlet extraction with chloroform/methanol (3:1) to isolate furanocoumarins.
• Purification : Combine column chromatography (silica gel, ethyl acetate/hexane gradient) with preparative HPLC (C18 column, acetonitrile/water mobile phase) .
• Validation : Compare retention times and spectral data with synthetic standards .

Methodological Notes

• Toxicological Evaluation : Use Ames test for mutagenicity and acute toxicity studies in rodents (OECD 423). Dose escalation (10–2000 mg/kg) identifies LD50 thresholds .
• Data Reproducibility : Report solvent purity (e.g., HPLC-grade), animal strain (e.g., Wistar vs. Sprague-Dawley rats), and statistical methods (e.g., ANOVA with Tukey’s post hoc) .